4-bromo-3,5-dimethoxy-N-methyl-N-phenylbenzamide

• Molecular Formula: C16H16BrNO3
• Molecular Weight: 350.21 g/mol
• IUPAC Name: 4-bromo-3,5-dimethoxy-N-methyl-N-phenylbenzamide
• InChI: InChI=1S/C16H16BrNO3/c1-18(12-7-5-4-6-8-12)16(19)11-9-13(20-2)15(17)14(10-11)21-3/h4-10H,1-3H3
• InChI Key: ZRHNVFJNUSUZIX-UHFFFAOYSA-N
• SMILES: CN(C1=CC=CC=C1)C(=O)C2=CC(=C(C(=C2)OC)Br)OC

Description

4-bromo-3,5-dimethoxy-N-methyl-N-phenylbenzamide, also known as Bromo-DragonFLY, is a psychoactive substance that belongs to the phenethylamine class of compounds. It was first synthesized in 1998 by Matthew Parker and David E. Nichols at Purdue University. Bromo-DragonFLY is known for its potent hallucinogenic effects and has been used for research purposes in the field of neuroscience and pharmacology.

Mechanism of Action

4-bromo-3,5-dimethoxy-N-methyl-N-phenylbenzamideFLY acts as a partial agonist at the 5-HT2A receptor, which leads to an increase in the levels of serotonin in the brain. This increase in serotonin levels is thought to be responsible for the hallucinogenic effects of the compound. 4-bromo-3,5-dimethoxy-N-methyl-N-phenylbenzamideFLY also has affinity for other serotonin receptor subtypes, including 5-HT1A, 5-HT1B, and 5-HT2C, which may contribute to its overall pharmacological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-bromo-3,5-dimethoxy-N-methyl-N-phenylbenzamideFLY are not fully understood, but it is known to produce potent hallucinogenic effects that can last for up to 24 hours. Users have reported visual and auditory hallucinations, altered perception of time and space, and changes in mood and emotions. 4-bromo-3,5-dimethoxy-N-methyl-N-phenylbenzamideFLY has also been shown to increase heart rate and blood pressure, which can be dangerous at high doses.

Advantages and Limitations for Lab Experiments

One advantage of using 4-bromo-3,5-dimethoxy-N-methyl-N-phenylbenzamideFLY in lab experiments is its potency and long duration of action, which allows for detailed studies of its effects on the central nervous system. However, the compound is highly toxic and can be dangerous if mishandled. It is also difficult to obtain and requires advanced knowledge in organic chemistry for synthesis.

Future Directions

Future research on 4-bromo-3,5-dimethoxy-N-methyl-N-phenylbenzamideFLY may focus on its potential therapeutic applications, particularly in the treatment of mood disorders such as depression and anxiety. Studies may also investigate the effects of the compound on other serotonin receptor subtypes and their potential role in its overall pharmacological effects. Additionally, research may explore the use of 4-bromo-3,5-dimethoxy-N-methyl-N-phenylbenzamideFLY as a tool for studying the mechanisms of action of hallucinogenic compounds and their potential therapeutic applications.

Synthesis Methods

The synthesis of 4-bromo-3,5-dimethoxy-N-methyl-N-phenylbenzamideFLY involves multiple steps and requires advanced knowledge in organic chemistry. The initial step involves the reaction of 3,5-dimethoxyphenethylamine with paraformaldehyde and hydrochloric acid to form the intermediate compound, N-(3,5-dimethoxyphenethyl)-formamide. This intermediate is then reacted with N-methyl-N-phenylpiperazine and sodium triacetoxyborohydride to yield 4-bromo-3,5-dimethoxy-N-methyl-N-phenylbenzamideFLY.

Scientific Research Applications

4-bromo-3,5-dimethoxy-N-methyl-N-phenylbenzamideFLY has been used extensively in scientific research to study the effects of hallucinogenic compounds on the central nervous system. It has been shown to bind to serotonin receptors in the brain, specifically the 5-HT2A receptor, which is known to be involved in the regulation of mood, perception, and cognition. The use of 4-bromo-3,5-dimethoxy-N-methyl-N-phenylbenzamideFLY in research has provided valuable insights into the mechanisms of action of hallucinogenic compounds and their potential therapeutic applications.